Cas no 544475-98-1 (4-chloro-3-(2,5-dichlorophenyl)benzoic Acid)

4-Chloro-3-(2,5-dichlorophenyl)benzoic acid is a chlorinated aromatic carboxylic acid with potential applications in pharmaceutical and agrochemical synthesis. Its distinct structure, featuring multiple chlorine substituents, enhances its reactivity and stability, making it a valuable intermediate in organic transformations. The compound’s high purity and well-defined molecular architecture facilitate precise modifications in target-oriented synthesis. Its robust aromatic backbone ensures compatibility with various reaction conditions, including electrophilic substitutions and coupling reactions. This acid is particularly useful in developing bioactive molecules due to its ability to impart lipophilicity and steric effects, which can influence binding affinity in drug design. Suitable for research and industrial-scale applications, it offers consistent performance in synthetic workflows.

4-chloro-3-(2,5-dichlorophenyl)benzoic Acid structure

544475-98-1 structure

Product Name:4-chloro-3-(2,5-dichlorophenyl)benzoic Acid

CAS No:544475-98-1

MF:C₁₃H₇Cl₃O₂

MW:301.55248093605

MDL:MFCD11933963

CID:1589113

PubChem ID:39233783

Update Time:2025-06-07

4-chloro-3-(2,5-dichlorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 4-chloro-3-(2,5-dichlorophenyl)benzoic Acid
- 2',5',6-Trichloro[1,1'-biphenyl]-3-carboxylic acid
- 4-Chloro-3-(2,5-dichlorophenyl)benzoic acid, 95%
- 544475-98-1
- DTXSID60653551
- MFCD11933963
- MDL： MFCD11933963
- Inchi： 1S/C13H7Cl3O2/c14-8-2-4-12(16)10(6-8)9-5-7(13(17)18)1-3-11(9)15/h1-6H,(H,17,18)
- InChI Key： CFJYDJBCCKHFGL-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

Exact Mass: 299.95131
Monoisotopic Mass: 299.951163g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329143-5 g	4-Chloro-3-(2,5-dichlorophenyl)benzoic acid, 95%; .	544475-98-1	95%	5g	€1159.00	2023-04-26
abcr	AB329143-5g	4-Chloro-3-(2,5-dichlorophenyl)benzoic acid, 95%; .	544475-98-1	95%	5g	€1159.00	2025-04-18